Ferrofluid-based dispersive liquid–liquid microextraction using a deep eutectic solvent as a support: applications in the analysis of polycyclic aromatic hydrocarbons in grilled meats†
Analytical MethodsANAL METHODS-UK Pub Date: 2020-02-18 DOI: 10.1039/D0AY00073F
Abstract
An ultrasonic-assisted ferrofluid-based dispersive liquid–liquid microextraction procedure combined with microwave-assisted counter current extraction has been used for the extraction of sixteen polycyclic aromatic hydrocarbons from grilled meat samples. In this method, a mixture of acetonitrile and sodium hydroxide solutions was added to the sample and the mixture was exposed to microwave radiation. Then, the mixture was passed through a barrel filled with sodium sulfate and the separated acetonitrile was mixed with an Fe3O4@TEOS–phosphocholine : menthol : decanoic acid ferrofluid. The mixture was rapidly dispersed in a sodium chloride solution (4%, w/v) and sonicated. The ferrofluid was discarded from the solution by an external magnet. Finally, the analytes were extracted into n-hexane and determined by gas chromatography-mass spectrometry. The validation parameters showed that the method has low limits of detection (in the range of 29–82 ng kg−1) and quantification (in the range of 97–277 ng kg−1), good extraction recoveries (73–92%), and high enrichment factors (730–920). Relative standard deviations less than 10% were obtained for intra- (n = 6) and inter-day (n = 6) precisions. Finally, 10 different grilled meat samples were successfully analyzed and fluoranthene, pyrene, and fluorene were found in most samples.
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